4-(5-methylpyridin-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ol

• IUPAC Name: 4-(5-methylpyridin-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ol
• InChI: InChI=1S/C17H18F3N3O/c1-12-2-4-14(21-10-12)16(24)6-8-23(9-7-16)15-5-3-13(11-22-15)17(18,19)20/h2-5,10-11,24H,6-9H2,1H3
• InChI Key: ISRVDXJJXLOHIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2(CCN(CC2)C3=NC=C(C=C3)C(F)(F)F)O
• Molecular Formula: C17H18F3N3O
• Molecular Weight: 337.34 g/mol

Description

4-(5-methylpyridin-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ol, also known as MPTP, is a chemical compound that has been widely used in scientific research for its unique biochemical and physiological effects. MPTP is a piperidine derivative that has been synthesized through various methods and has been shown to have a mechanism of action that is both complex and intriguing.

Mechanism of Action

The mechanism of action of 4-(5-methylpyridin-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ol is complex and not fully understood. It is known that this compound is metabolized in the brain to a compound called MPP+, which is toxic to dopamine-producing neurons. This toxicity leads to the degeneration of these neurons, which is a hallmark of Parkinson's disease. The exact mechanism by which MPP+ causes this degeneration is still under investigation.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects that make it a valuable tool in scientific research. One of the most notable effects of this compound is its ability to induce Parkinson's-like symptoms in humans and animals. This compound has also been shown to affect the levels of various neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. Additionally, this compound has been shown to affect the levels of various enzymes and proteins in the brain, including tyrosine hydroxylase and alpha-synuclein.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(5-methylpyridin-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ol in lab experiments is its ability to induce Parkinson's-like symptoms in humans and animals. This makes it a valuable tool for studying the disease and developing new treatments. Additionally, this compound has a number of biochemical and physiological effects that make it a valuable tool for studying other neurological disorders. However, there are also limitations to using this compound in lab experiments. One of the main limitations is that the mechanism of action of this compound is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research involving 4-(5-methylpyridin-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ol. One area of research is the development of new treatments for Parkinson's disease. This compound has been a valuable tool for studying the disease, but there is still much to be learned about its mechanism of action and how it can be used to develop new treatments. Another area of research is the study of other neurological disorders, such as schizophrenia and depression. This compound has been shown to affect the levels of various neurotransmitters in the brain, which makes it a valuable tool for studying these disorders. Finally, there is a need for further research into the mechanism of action of this compound. Understanding how this compound causes the degeneration of dopamine-producing neurons could lead to the development of new treatments for Parkinson's disease and other neurological disorders.

Synthesis Methods

4-(5-methylpyridin-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ol can be synthesized through a number of different methods, including the use of palladium-catalyzed coupling reactions and the use of Grignard reagents. One of the most commonly used methods for synthesizing this compound involves the use of a palladium-catalyzed coupling reaction between 5-bromo-2-trifluoromethylpyridine and 5-methylpyridin-2-ylboronic acid. This method has been shown to be both efficient and effective in producing high yields of this compound.

Scientific Research Applications

4-(5-methylpyridin-2-yl)-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ol has been widely used in scientific research for its unique biochemical and physiological effects. One of the most notable applications of this compound has been in the study of Parkinson's disease. This compound has been shown to induce Parkinson's-like symptoms in humans and animals, making it a valuable tool for studying the disease and developing new treatments. This compound has also been used in the study of other neurological disorders, such as schizophrenia and depression.